4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-[2-(3-ethoxyphenyl)quinolin-4-yl]methanone
• InChI: InChI=1S/C24H26N2O3/c1-4-28-19-9-7-8-18(12-19)23-13-21(20-10-5-6-11-22(20)25-23)24(27)26-14-16(2)29-17(3)15-26/h5-13,16-17H,4,14-15H2,1-3H3
• InChI Key: UYSXMJQCTOJVBZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)N4CC(OC(C4)C)C
• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol

Description

4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline, also known as DMEMQ, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of novel drugs. DMEMQ belongs to the class of quinoline derivatives, which are known for their diverse biological activities and therapeutic potential.

Mechanism of Action

The mechanism of action of 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline involves the inhibition of various signaling pathways that are involved in cancer cell growth and survival. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline inhibits the activity of protein kinases, which are enzymes that play a critical role in cell signaling and proliferation. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline also inhibits the activity of topoisomerases, which are enzymes that are essential for DNA replication and transcription. By inhibiting these enzymes, 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline induces DNA damage and cell cycle arrest, leading to apoptosis of cancer cells.
Biochemical and Physiological Effects:
4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline exhibits several biochemical and physiological effects that are relevant to its therapeutic potential. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline inhibits the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and xenobiotics. This property of 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline may have implications for drug-drug interactions and toxicity. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline also inhibits the activity of monoamine oxidase (MAO), an enzyme that is involved in the metabolism of neurotransmitters such as dopamine, serotonin, and norepinephrine. This property of 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline may have implications for its potential use as an antidepressant or anxiolytic drug.

Advantages and Limitations for Lab Experiments

4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline has several advantages for lab experiments. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline is relatively easy to synthesize and purify, and it exhibits potent biological activity at low concentrations. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline is also stable under physiological conditions, which is important for its potential use as a drug. However, 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline has some limitations for lab experiments. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline is insoluble in water and requires organic solvents for its dissolution, which may affect its biological activity. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline also exhibits poor bioavailability, which may limit its efficacy in vivo.

Future Directions

4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline has significant potential for the development of novel drugs for various diseases. Future research directions include the synthesis of analogs of 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline with improved pharmacokinetic properties and specificity for different targets. The use of 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline as a tool compound for the identification of new drug targets and the elucidation of signaling pathways involved in disease pathogenesis is also an area of future research. Finally, the development of drug delivery systems for 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline to improve its bioavailability and efficacy in vivo is another area of future research.

Scientific Research Applications

4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline has been extensively studied for its potential applications in the development of drugs for various diseases. One of the major areas of research is cancer therapy. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline has been shown to exhibit potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline induces apoptosis (programmed cell death) in cancer cells by activating the intrinsic apoptotic pathway. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline also inhibits the migration and invasion of cancer cells, which are critical steps in cancer metastasis.
4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline has been shown to inhibit the aggregation of amyloid-beta (Aβ) and alpha-synuclein, which are the major pathological hallmarks of Alzheimer's and Parkinson's disease, respectively. 4-[(2,6-dimethyl-4-morpholinyl)carbonyl]-2-(3-ethoxyphenyl)quinoline also protects neurons from oxidative stress-induced damage, which is a common feature of neurodegenerative diseases.